![molecular formula C28H27NO6 B295678 4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one](/img/structure/B295678.png)
4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields of science. This compound belongs to the class of oxazolone derivatives and has a unique molecular structure that makes it an interesting subject of study.
Mechanism of Action
The mechanism of action of 4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one involves the inhibition of various enzymes and proteins that are essential for the survival and proliferation of cancer cells and microorganisms. This compound also exhibits anti-inflammatory activity by inhibiting the production of certain inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, inhibition of microbial growth, and anti-inflammatory activity. This compound also exhibits low toxicity and high selectivity towards cancer cells and microorganisms.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one in lab experiments include its potent anticancer and antimicrobial activity, low toxicity, and high selectivity towards cancer cells and microorganisms. However, the limitations of using this compound in lab experiments include its complex synthesis method, which requires the use of various reagents and catalysts, and its high cost.
Future Directions
There are several future directions for the research and development of 4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one. Some of the significant future directions are discussed below:
1. Optimization of
Synthesis Methods
Researchers can focus on optimizing the synthesis method of this compound to make it more cost-effective and less complex.
2. Development of Novel Derivatives: Researchers can focus on developing novel derivatives of this compound with enhanced anticancer and antimicrobial activity.
3. In vivo Studies: Researchers can conduct in vivo studies to evaluate the efficacy of this compound in animal models and determine its potential for clinical use.
4. Combination Therapy: Researchers can investigate the potential of using this compound in combination with other anticancer and antimicrobial agents to enhance their efficacy.
Conclusion:
In conclusion, 4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one is a synthetic compound that exhibits significant anticancer and antimicrobial activity. This compound has a complex synthesis method and exhibits low toxicity and high selectivity towards cancer cells and microorganisms. There are several future directions for the research and development of this compound, including the optimization of the synthesis method, development of novel derivatives, in vivo studies, and combination therapy.
Scientific Research Applications
4-(3-methoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields of science. Some of the significant research applications of this compound are discussed below:
1. Anticancer Activity: Studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines. This compound induces apoptosis in cancer cells by inhibiting the activity of certain enzymes and proteins that are essential for cell survival.
2. Antimicrobial Activity: this compound has also been shown to possess potent antimicrobial activity against various bacterial and fungal strains. This compound disrupts the cell membrane of microorganisms, leading to their death.
3. Anti-inflammatory Activity: Studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of certain inflammatory cytokines and enzymes.
Properties
Molecular Formula |
C28H27NO6 |
---|---|
Molecular Weight |
473.5 g/mol |
IUPAC Name |
(4Z)-4-[[3-methoxy-4-[2-[2-(4-methylphenoxy)ethoxy]ethoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one |
InChI |
InChI=1S/C28H27NO6/c1-20-8-11-23(12-9-20)33-16-14-32-15-17-34-25-13-10-21(19-26(25)31-2)18-24-28(30)35-27(29-24)22-6-4-3-5-7-22/h3-13,18-19H,14-17H2,1-2H3/b24-18- |
InChI Key |
UREVUNMLQHOVBW-MOHJPFBDSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)OCCOCCOC2=C(C=C(C=C2)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4)OC |
SMILES |
CC1=CC=C(C=C1)OCCOCCOC2=C(C=C(C=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4)OC |
Canonical SMILES |
CC1=CC=C(C=C1)OCCOCCOC2=C(C=C(C=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.